Cas no 842956-88-1 (3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 842956-88-1
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• CID: 5976770
• PubChem ID: 3157897
• Update Time: 2025-05-19

3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one
• HMS2320G09
• SMR000121976
• 842956-88-1
• CHEMBL1358939
• REGID_for_CID_3157897
• 3-[3-(2-methylphenoxy)propyl]-1,3-benzothiazol-2(3H)-one
• 3-[3-(2-methylphenoxy)propyl]-2,3-dihydro-1,3-benzothiazol-2-one
• MLS000529501
• 3-(3-o-Tolyloxy-propyl)-3H-benzothiazol-2-one
• 3-[3-(2-methylphenoxy)propyl]-1,3-benzothiazol-2-one
• Z111676330
• AKOS000649097
• AT-057/42796517
• BAS 08977225
• 3-(3-(o-tolyloxy)propyl)benzo[d]thiazol-2(3H)-one
• F1641-0038
• STK895151

• Inchi： 1S/C17H17NO2S/c1-13-7-2-4-9-15(13)20-12-6-11-18-14-8-3-5-10-16(14)21-17(18)19/h2-5,7-10H,6,11-12H2,1H3
• InChI Key： VDMDAIAKZNLKEY-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC1=2)CCCOC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 299.09799996g/mol
• Monoisotopic Mass: 299.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one

Professional Introduction to Compound with CAS No. 842956-88-1 and Product Name: 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one

The compound identified by the CAS number 842956-88-1 and the product name 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The benzothiazole core is a crucial pharmacophore in medicinal chemistry, contributing to its utility in drug development due to its ability to interact with various biological targets.

Recent research has highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The structural motif of 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one incorporates a propyl chain substituted with a 2-methylphenoxy group, which enhances its pharmacokinetic properties. This modification is particularly significant as it influences solubility, bioavailability, and metabolic stability, making it a promising candidate for further investigation.

The benzothiazolone moiety in this compound is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2-methylphenoxy group further modulates these activities by influencing electronic and steric interactions with biological targets. This has led to increased interest in synthesizing and studying derivatives of this compound for potential therapeutic applications.

Current research in the field of medicinal chemistry has demonstrated that modifications to the benzothiazole scaffold can significantly alter its biological profile. For instance, studies have shown that substituents at the 2-position of the benzothiazole ring can enhance binding affinity to specific enzymes or receptors. In the case of 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one, the propyl chain and 2-methylphenoxy group are strategically positioned to optimize interactions with biological targets while maintaining favorable pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential in oncology research. Benzothiazole derivatives have been extensively studied for their ability to inhibit various kinases and other enzymes involved in cancer progression. The structural features of 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one suggest that it may interact with key targets such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are critical for cancer cell proliferation and survival. Preliminary in vitro studies have shown promising results in terms of inhibitory activity against these targets.

Another area of interest is the anti-inflammatory potential of this compound. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. The benzothiazole scaffold has been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The unique structural features of 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one may enhance its ability to interfere with inflammatory processes, making it a valuable candidate for developing anti-inflammatory therapies.

In addition to its potential in oncology and anti-inflammatory applications, this compound has also shown promise in antimicrobial research. Antibiotic resistance is a growing global health concern, necessitating the development of novel antimicrobial agents. Benzothiazole derivatives have demonstrated efficacy against a wide range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The structural features of 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one may contribute to its antimicrobial activity by interfering with bacterial cell wall synthesis or other critical metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the 2-methylphenoxy group and the propyl chain requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazolone core efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological testing.

Evaluation of 3-3-(2-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one will involve comprehensive pharmacological studies to assess its efficacy and safety profiles. In vitro assays will be conducted to determine its activity against relevant biological targets such as kinases and enzymes involved in inflammation. Additionally, preclinical studies in animal models will be necessary to evaluate its pharmacokinetic properties and potential side effects before human clinical trials can be initiated.

The development pipeline for this compound is aligned with current trends in drug discovery, emphasizing targeted therapies and personalized medicine. By understanding how structural modifications influence biological activity, researchers can design compounds that are more effective and have fewer side effects. The strategic placement of substituents such as the 2-methylphenoxy group on the benzothiazole scaffold exemplifies this approach by optimizing interactions with specific targets while maintaining favorable pharmacokinetic properties.

In conclusion,842956-88-1 ()Product Name: 33(22methylphenoxy)propyl23dihydro13benzothiazol22one) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential across various disease areas including oncology,antiinflammatory diseases,and antimicrobial infections.